4-Propoxyphenylboronic acid
Cat. No. B065197
M. Wt: 180.01 g/mol
InChI Key: SOKFEJKZYHYKSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:9]([CH2:10][CH3:11])[O:12][c:13]1[cH:14][cH:15][c:16]([B:19]([OH:20])[OH:21])[cH:17][cH:18]1.[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([Cl:8])[n:7]1>>[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6](-[c:16]2[cH:15][cH:14][c:13]([O:12][CH2:9][CH2:10][CH3:11])[cH:18][cH:17]2)[n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCOc1ccc(B(O)O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccnc(Cl)n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCCOc1ccc(-c2ccnc(Cl)n2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
